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Compound of Interest

Compound Name: Hexafluoroantimonic acid

Cat. No.: B1631361 Get Quote

An In-depth Technical Guide to Hexafluoroantimonic Acid for Researchers and Drug

Development Professionals

Introduction
Hexafluoroantimonic acid (HSbF₆) is a superacid, a class of acids stronger than 100%

sulfuric acid. It is widely regarded as the strongest known superacid, exhibiting an extraordinary

ability to donate a proton (protonate) to even the weakest of bases, including hydrocarbons.

Formed from a mixture of hydrogen fluoride (HF) and antimony pentafluoride (SbF₅), its

extreme acidity stems from the formation of a stable, non-coordinating anion,

hexafluoroantimonate ([SbF₆]⁻), which leaves the proton exceptionally mobile and reactive.

This technical guide provides a comprehensive overview of the fundamental properties,

synthesis, reactivity, and handling of hexafluoroantimonic acid, with a focus on its

applications in chemical synthesis and drug development.

Fundamental Properties
Hexafluoroantimonic acid is not a single, discrete compound but rather a complex equilibrium

mixture. The primary active species are the fluoronium cation ([H₂F]⁺) and the

hexafluoroantimonate anion ([SbF₆]⁻). Larger anionic species, such as [Sb₂F₁₁]⁻, are also

present and have been characterized by single-crystal X-ray crystallography. The extreme and

highly mobile proton is responsible for the system's unparalleled acidity.
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Quantitative Data
The physical and chemical properties of hexafluoroantimonic acid are summarized in the

table below.

Property Value Source(s)

Molecular Formula HSbF₆

Molecular Weight 236.76 g/mol

Appearance
Colorless to yellow, fuming

liquid

Density 2.885 g/cm³ (at 25 °C)

Boiling Point 40 °C (decomposes)

Acidity (Hammett) H₀ ≈ -28 to -31.3

Acidity: A Note on pKa vs. H₀
The traditional pH scale and pKa values are inadequate for measuring the strength of

superacids. The acidity of hexafluoroantimonic acid is instead quantified using the Hammett

acidity function (H₀). While 100% sulfuric acid has an H₀ of -12, hexafluoroantimonic acid
has a measured H₀ value as low as -31.3, making it up to 10¹⁹ times stronger. This immense

acidity allows it to protonate nearly all organic compounds.

Synthesis and Handling
Synthesis
Hexafluoroantimonic acid is prepared by the direct reaction of anhydrous hydrogen fluoride

(HF) with antimony pentafluoride (SbF₅). The reaction is highly exothermic and must be

conducted with extreme caution under controlled conditions, typically at low temperatures.

The overall reaction can be simplified as:

HF + SbF₅ → [H₂F]⁺[SbF₆]⁻
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Process

Product

Anhydrous
Hydrogen Fluoride (HF)

Exothermic
Mixing

Antimony
Pentafluoride (SbF5)

Hexafluoroantimonic Acid
([H₂F]⁺[SbF₆]⁻ Equilibrium)

Forms Superacid

Isobutane
((CH₃)₃CH)

+

Superacid Proton
(from HSbF₆)

tert-Butyl Cation
((CH₃)₃C⁺)

Hydrogen Gas
(H₂)

Protonation & Dehydrogenation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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